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Compound of Interest

Compound Name: BARIUM TITANATE

Cat. No.: B1233940

Safe Handling of Barium Titanate: A Comprehensive
Guide

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with barium titanate. Adherence to these procedures
is critical for ensuring personal safety and proper disposal.

Barium titanate, while a valuable material in research, presents potential health hazards. It is
classified as harmful if swallowed or inhaled.[1][2][3] Inhalation may cause respiratory irritation,
and long-term exposure can lead to more severe conditions.[4] Therefore, strict adherence to
safety protocols is mandatory.

Operational Plan and Procedures

A systematic approach is essential when handling barium titanate to minimize exposure and
prevent contamination.

Preparation and Engineering Controls

e Ventilation: Always handle barium titanate powder in a well-ventilated area.[5][6] The use of
a local exhaust system or a fume hood is strongly recommended to control airborne
particles.[1][6][7]
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o Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and their locations are clearly marked.[7]

o Personal Protective Equipment (PPE): Before handling, assemble and inspect all required
PPE.

Personal Protective Equipment (PPE)

Appropriate PPE is the primary defense against exposure. The following should be worn at all
times when handling barium titanate:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][5]

o Skin and Body Protection:

o Gloves: Wear appropriate protective gloves.[5][6] Nitrile rubber gloves with a minimum
thickness of 0.11mm are recommended.[2][8] Always inspect gloves before use and use a
proper removal technique to avoid skin contact.[1]

o Clothing: A lab coat, long-sleeved work clothes, or a complete suit protecting against
chemicals is required to prevent skin exposure.[1][5][6][7]

» Respiratory Protection: If engineering controls are insufficient or if irritation is experienced,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[5] For nuisance
exposures, a type P95 (US) or P1 (EU EN 143) particle respirator is suitable.[1]

Safe Handling Practices

e Avoid Dust Formation: Handle the powder carefully to avoid creating dust.[1][4][5][9]

¢ Prevent Contact: Avoid all personal contact with the material, including inhalation and contact
with skin and eyes.[1][4][5]

e Hygiene: Do not eat, drink, or smoke in the handling area.[5][9] Wash hands and any
exposed skin thoroughly with soap and water after handling and before breaks.[5][6][10]
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Storage

o Store barium titanate in a cool, dry, and well-ventilated place.[3][5][9]

» Keep containers tightly sealed and store them away from incompatible materials such as
strong oxidizing agents and strong acids.[1][7][9]

e Ensure all containers are clearly labeled.[4]

Accidental Release Measures

e Minor Spills: Immediately clean up spills using dry procedures to avoid generating dust.[4]
Use a vacuum with a high-efficiency particulate absolute (HEPA) filter.[11]

» Major Spills: Evacuate personnel from the area and ensure adequate ventilation.[1][4]

o Containment: Collect the spilled material and place it in a suitable, closed, and labeled
container for disposal.[4][5][9]

First Aid Procedures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial
respiration and seek medical attention.[1][5][9]

o Skin Contact: Wash the affected area with soap and plenty of water.[1][9] If skin irritation
occurs, seek medical attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek medical attention if irritation persists.

[4]

 Ingestion: If swallowed, rinse the mouth with water.[1][9] Never give anything by mouth to an
unconscious person and seek immediate medical attention.[1][7][9]

Disposal Plan

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste and consult local, regional, and national regulations for
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complete and accurate classification.[5]

» Disposal Method: Dispose of the contents and container at an approved waste disposal

plant.[2][3][5] One approved method is to offer surplus and non-recyclable solutions to a

licensed disposal company.[1][9] Another method involves dissolving or mixing the material

with a combustible solvent and burning it in a chemical incinerator equipped with an

afterburner and scrubber.[1][9]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[1][9]

Quantitative Data Summary

The following table summarizes key quantitative data for barium titanate.

Property Value Source(s)
Melting Point 1625 °C / 2957 °F [21[5]
Specific Gravity / Density 6.08 g/cm3 at 25 °C [2][5]
Acute Toxicity (Oral, Rat) LD50 > 12,000 mg/kg [519]
Acute Toxicity (Inhalation, Rat) LC50 =4.89 mg/L (4 h) [5]
Occupational Exposure Limit TWA: 0.5 mg/m? (as Ba) 7]

(ACGIH)

Recommended Glove (Nitrile
Rubber)

Thickness: 0.11 mm;

- . [218]
Breakthrough Time: 480 min

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of barium

titanate.
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Caption: Workflow for Safe Handling of Barium Titanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-barium-titanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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